Cas no 1178731-36-6 (3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol)

3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol structure
1178731-36-6 structure
Product Name:3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
CAS No:1178731-36-6
MF:C7H8N2O
MW:136.15122127533
CID:4826409
Update Time:2023-08-18

3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
    • 3-(1-methylpyrazol-4-yl)prop-2-yn-1-ol
    • Inchi: 1S/C7H8N2O/c1-9-6-7(5-8-9)3-2-4-10/h5-6,10H,4H2,1H3
    • InChI Key: SUZFRIVPNGYZSE-UHFFFAOYSA-N
    • SMILES: OCC#CC1C=NN(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 167
  • XLogP3: -0.3
  • Topological Polar Surface Area: 38

3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M210201-100mg
3-(1-methyl-1h-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6
100mg
$ 135.00 2022-06-04
TRC
M210201-500mg
3-(1-methyl-1h-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6
500mg
$ 525.00 2022-06-04
TRC
M210201-1g
3-(1-methyl-1h-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6
1g
$ 795.00 2022-06-04
Chemenu
CM487607-1g
3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6 97%
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$550 2022-06-14
Alichem
A049005935-1g
3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6 97%
1g
$603.84 2023-09-04
Life Chemicals
F8886-6388-0.25g
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6 95%+
0.25g
$505.0 2023-09-05
Life Chemicals
F8886-6388-0.5g
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6 95%+
0.5g
$532.0 2023-09-05
Life Chemicals
F8886-6388-1g
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6 95%+
1g
$560.0 2023-09-05
Life Chemicals
F8886-6388-2.5g
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6 95%+
2.5g
$1120.0 2023-09-05
Life Chemicals
F8886-6388-5g
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6 95%+
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$1680.0 2023-09-05
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